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Compound of Interest

Compound Name: BI 1265162

Cat. No.: B12386402 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BI 1265162 is not publicly available, as its

clinical development was terminated. The following disposal procedures are based on best

practices for handling similar chemical structures, such as benzimidazole derivatives and other

ENaC inhibitors like Amiloride. These guidelines are intended to provide essential safety and

logistical information for laboratory professionals. Always consult with your institution's

Environmental Health and Safety (EHS) department for compliance with local, state, and

federal regulations.

Hazard Assessment and Handling Precautions
Given that BI 1265162 is a benzimidazolium compound and an epithelial sodium channel

(ENaC) inhibitor, it should be handled as a potentially hazardous substance. The hazard profile

can be inferred from structurally similar compounds. For instance, Amiloride, another ENaC

inhibitor, is classified as toxic if swallowed and causes skin and serious eye irritation.[1]

Therefore, appropriate personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn.

Hand Protection: Chemically resistant gloves, such as nitrile, are required.

Body Protection: A laboratory coat must be worn to protect against skin contact.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation risks.

Quantitative Hazard Data (Based on Amiloride as an
Analogous Compound)
The following table summarizes the hazard classifications for Amiloride, which can be used as

a conservative proxy for assessing the potential hazards of BI 1265162.

Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 3 Toxic if swallowed.[1]

Skin Irritation Category 2 Causes skin irritation.[1]

Eye Irritation Category 2A
Causes serious eye irritation.

[1]

Aquatic Hazard, Acute Category 3 Harmful to aquatic life.[1]

Aquatic Hazard, Chronic Category 3
Harmful to aquatic life with

long lasting effects.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Experimental Protocol for Small Spill Cleanup:

Evacuate and Secure: Ensure all non-essential personnel evacuate the immediate area.

Don PPE: Wear the required PPE as listed in section 1.

Containment: For liquid spills, contain the material using an inert absorbent such as

vermiculite, sand, or a commercial absorbent pad. Do not use combustible materials like

paper towels as the primary absorbent.
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Collection: Carefully scoop the absorbed material into a designated, leak-proof, and properly

labeled hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol), followed by

soap and water. All cleaning materials must also be disposed of as hazardous waste.

For Large Spills: Evacuate the laboratory and immediately contact your institution's EHS

department.

Waste Segregation and Disposal Workflow
Proper segregation and labeling of chemical waste are critical for safe disposal. Under no

circumstances should BI 1265162 be disposed of down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Waste Classification: Treat all solid and liquid waste containing BI 1265162 as hazardous

chemical waste.[2]

Waste Collection:

Solid Waste: Collect all contaminated solids, including unused compound, contaminated

PPE (gloves, wipes), and labware (pipette tips, vials), in a dedicated, clearly labeled

hazardous waste container.[2][3]

Liquid Waste: Collect all solutions containing BI 1265162 in a separate, sealed, and

compatible hazardous waste container. Avoid mixing with other waste streams unless

explicitly permitted by your EHS department.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "BI 1265162".[2][4] The label should also include the approximate

concentration and other components of the waste mixture.

Storage: Store the sealed waste containers in a designated and secure satellite

accumulation area within the laboratory until collection.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.
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The logical workflow for the proper disposal of BI 1265162 is illustrated in the diagram below.
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Caption: Disposal workflow for BI 1265162.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of BI
1265162]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386402#bi-1265162-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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